Cas no 921512-03-0 (9-Butyl-5,9-dihydro-5,7-dimethyl-3-phenyl-6H-1,2,4-triazolo[4,3-e]purine-6,8(7H)-dione)

• Product name: 9-Butyl-5,9-dihydro-5,7-dimethyl-3-phenyl-6H-1,2,4-triazolo[4,3-e]purine-6,8(7H)-dione
• CAS No: 921512-03-0
• MF: C₁₈H₂₀N₆O₂
• MW: 352.390402793884
• CID: 6239164
• PubChem ID: 41751652

9-Butyl-5,9-dihydro-5,7-dimethyl-3-phenyl-6H-1,2,4-triazolo[4,3-e]purine-6,8(7H)-dione Chemical and Physical Properties

Names and Identifiers

• F2259-0596
• AKOS015862554
• 921512-03-0
• 5-butyl-1,3-dimethyl-8-phenylpurino[8,9-c][1,2,4]triazole-2,4-dione
• 9-Butyl-5,9-dihydro-5,7-dimethyl-3-phenyl-6H-1,2,4-triazolo[4,3-e]purine-6,8(7H)-dione

• Inchi： 1S/C18H20N6O2/c1-4-5-11-23-13-15(21(2)18(26)22(3)16(13)25)24-14(19-20-17(23)24)12-9-7-6-8-10-12/h6-10H,4-5,11H2,1-3H3
• InChI Key： KPCCXCZCOVMLMN-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C)C(N1C)=O)N1C(C3C=CC=CC=3)=NN=C1N2CCCC

Computed Properties

• Exact Mass: 352.16477390g/mol
• Monoisotopic Mass: 352.16477390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 9-Butyl-5,9-dihydro-5,7-dimethyl-3-phenyl-6H-1,2,4-triazolo[4,3-e]purine-6,8(7H)-dione

Comprehensive Analysis of 9-Butyl-5,9-dihydro-5,7-dimethyl-3-phenyl-6H-1,2,4-triazolo[4,3-e]purine-6,8(7H)-dione (CAS No. 921512-03-0)

The compound 9-Butyl-5,9-dihydro-5,7-dimethyl-3-phenyl-6H-1,2,4-triazolo[4,3-e]purine-6,8(7H)-dione (CAS No. 921512-03-0) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex structure, featuring a purine core fused with a triazole ring, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in modulating enzymatic activity and receptor interactions, which could pave the way for novel therapeutics.

In recent years, the demand for triazolo-purine derivatives has surged due to their versatility in medicinal chemistry. The 9-Butyl-5,9-dihydro-5,7-dimethyl-3-phenyl variant stands out for its unique pharmacokinetic properties, including enhanced bioavailability and metabolic stability. These attributes make it a promising candidate for targeting diseases associated with purinergic signaling, a hot topic in current biomedical research. Scientists are also exploring its role in neuroprotection and anti-inflammatory pathways, aligning with the growing public interest in neurodegenerative disorders and chronic inflammation.

The synthesis of CAS No. 921512-03-0 involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Advanced techniques such as HPLC and NMR spectroscopy are employed to characterize this compound, ensuring its suitability for preclinical studies. Given the rise of AI-driven drug discovery, computational models are increasingly used to predict the binding affinity and toxicity profile of 9-Butyl-5,9-dihydro-5,7-dimethyl-3-phenyl-6H-1,2,4-triazolo[4,3-e]purine-6,8(7H)-dione, accelerating its potential translation into clinical trials.

From an industrial perspective, the scalability of producing CAS No. 921512-03-0 remains a critical challenge. Innovations in green chemistry and continuous flow synthesis are being explored to address this issue, reflecting the broader trend toward sustainable pharmaceutical manufacturing. Additionally, the compound's stability under various storage conditions is a key consideration for logistics and supply chain management, especially in global markets.

Public interest in personalized medicine and targeted therapies has further elevated the relevance of 9-Butyl-5,9-dihydro-5,7-dimethyl-3-phenyl-6H-1,2,4-triazolo[4,3-e]purine-6,8(7H)-dione. Online searches for terms like "purine-based drugs" and "triazolo-purine applications" have spiked, indicating a growing curiosity among both professionals and enthusiasts. This compound's potential to address unmet medical needs, such as rare genetic disorders or age-related diseases, positions it as a focal point for future research investments.

In conclusion, CAS No. 921512-03-0 represents a fascinating intersection of chemistry, biology, and technology. Its multifaceted applications, coupled with the evolving landscape of drug development, underscore its importance in modern science. As research progresses, this compound may well emerge as a cornerstone in the next generation of therapeutic innovations.